2-[4-(2-Methoxyphenyl)piperazin-1-yl]-7-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carbaldehyde

• IUPAC Name: 2-[4-(2-methoxyphenyl)piperazin-1-yl]-7-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carbaldehyde
• InChI: InChI=1S/C21H22N4O3/c1-15-7-8-19-22-20(16(14-26)21(27)25(19)13-15)24-11-9-23(10-12-24)17-5-3-4-6-18(17)28-2/h3-8,13-14H,9-12H2,1-2H3
• InChI Key: HCZKFUICEPUIEE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC(=C(C2=O)C=O)N3CCN(CC3)C4=CC=CC=C4OC)C=C1
• Molecular Formula: C21H22N4O3
• Molecular Weight: 378.4 g/mol

Description

This compound is a derivative of arylpiperazine and has been studied for its potential therapeutic applications. It has shown affinity for alpha1-adrenergic receptors, which are a class of G-protein-coupled receptors (GPCRs) and are a significant target for various neurological conditions treatment.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a piperazine ring and a 2-methoxyphenyl group. The orientation of these groups can affect the compound’s properties and interactions.

Mechanism of Action

This compound acts as a ligand for alpha1-adrenergic receptors. These receptors are targets for the endogenous neurotransmitters, catecholamines noradrenaline, and epinephrine. They are associated with numerous neurodegenerative and psychiatric conditions.

Future Directions

The compound has shown promising results in in silico and in vitro studies, particularly in relation to alpha1-adrenergic receptors. Future research could focus on further exploring its therapeutic potential, including its pharmacokinetic profile and its potential as an alpha1-adrenergic receptor antagonist.